Cas no 486-38-4 (3H-Pyrazol-3-one, 1,2-dihydro-1,2-dimethyl-5-phenyl-)

• Product Name: 3H-Pyrazol-3-one, 1,2-dihydro-1,2-dimethyl-5-phenyl-
• CAS No: 486-38-4
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 323867
• PubChem ID: 15559837
• Update Time: 2025-04-19

3H-Pyrazol-3-one, 1,2-dihydro-1,2-dimethyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-1,2-dimethyl-5-phenyl-
• 1,2-Dihydro-1,2-dimethyl-5-phenyl-3H-pyrazol-3-one
• 1,2-dimethyl-5-phenylpyrazol-3-one
• 1,2-Dimethyl-5-phenyl-1,2-dihydro-3H-pyrazol-3-one
• 486-38-4
• SCHEMBL1964715
• DTXSID00574150
• 1,2-dimethyl-5-phenyl-1H-pyrazol-3(2H)-one
• IQECATHPQKKYCK-UHFFFAOYSA-N

• Inchi： 1S/C11H12N2O/c1-12-10(8-11(14)13(12)2)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： IQECATHPQKKYCK-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)N(C)N1C

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.6Ų